Cas no 84638-55-1 (Acetoxyvalerenic Acid)

• Product Name: Acetoxyvalerenic Acid
• CAS No: 84638-55-1
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• MDL: MFCD03093738
• CID: 1071965
• PubChem ID: 329751687
• Update Time: 2025-07-15

Acetoxyvalerenic Acid Chemical and Physical Properties

Names and Identifiers

• Acetoxyvalerenic Acid
• Acetylvalerenolic acid
• (2E)-3-[(1R,4S,7R,7aR)-1-(Acetyloxy)-2,4,5,6,7,7a-hexahydro-3,7-dimethyl-1H-inden-4-yl]-2-methyl-2-propenoic acid
• (2E)-3-[(1R,4S,7R,7aR)-1-(Acetyloxy)-2,4,5,6,7,7a-hexahydro-3,7-dimethyl-1H-inden-4-yl]-2-methyl-2-propenoic acid (ACI)
• 2-Propenoic acid, 3-[1-(acetyloxy)-2,4,5,6,7,7a-hexahydro-3,7-dimethyl-1H-inden-4-yl]-2-methyl-, [1R-[1α,4α(E),7β,7aα]]- (ZCI)
• Valerenolic acid, acetyl- (6CI)
• 2-PROPENOIC ACID, 3-(1-(ACETYLOXY)-2,4,5,6,7,7A-HEXAHYDRO-3,7-DIMETHYL-1H-INDEN-4-YL)-2-METHYL-, (1R-(1.ALPHA.,4.ALPHA.(E),7.ALPHA.,7A.ALPHA.))-
• Acetoxyvalerenic acid (stn)
• (2E)-3-[(1S,4S,7R,7aR)-1-(acetyloxy)-3,7-dimethyl-2,4,5,6,7,7a-hexahydro-1H-inden-4-yl]-2-methylprop-2-enoic acid
• Acetoxyvalerenic acid (constituent of valerian) [DSC]
• Valerenolic acid, acetyl-
• 8A47JLA8P4
• 2-Propenoic acid, 3-(1-(acetyloxy)-2,4,5,6,7,7a-hexahydro-3,7-dimethyl-1H-inden-4-yl)-2-methyl-, (1R-(1alpha,4alpha(E),7alpha,7aalpha))-
• Acetoxyvalerenic acid (constituent of valerian)
• DTXSID3033145
• DTXCID1013145
• UNII-8A47JLA8P4
• 84638-55-1
• BRD-K09314214-001-01-1
• ACon1_000243
• Acetoxyvalerenic acid, analytical standard
• (E)-3-((1R,4S,7R,7aR)-1-Acetoxy-3,7-dimethyl-2,4,5,6,7,7a-hexahydro-1H-inden-4-yl)-2-methylacrylic acid
• AKOS040763671
• CS-0160186
• (2E)-3-[(1R,4S,7R,7aR)-1-acetoxy-3,7-dimethyl-2,4,5,6,7,7a-hexahydro-1H-inden-4-yl]-2-methylacrylic acid
• NCGC00091920-01
• MEGxp0_001456
• 81397-67-3
• CHEMBL1401208
• FS-6842
• Acetoxy valerenic acid
• C17H24O4
• G89054
• HY-N9414
• (E)-3-[(1R,4S,7R,7aR)-1-acetyloxy-3,7-dimethyl-2,4,5,6,7,7a-hexahydro-1H-inden-4-yl]-2-methylprop-2-enoic acid
• [1R-[1alpha,4alpha(E),7beta,7aalpha]]-3-[1-(Acetyloxy)-2,4,5,6,7,7a-hexahydro-3,7-dimethyl-1H-inden-4-yl]-2-methyl-2-propenoic acid; Acetylvalerenolic acid; Acetoxyvalerenic acid
• 2-Propenoic acid,3-[(1R,4S,7R,7aR)-1-(acetyloxy)-2,4,5,6,7,7a-hexahydro-3,7-dimethyl-1H-inden-4-yl]-2-methyl-, (2E)-
• NCGC00091920-03
• NCGC00091920-02

• MDL： MFCD03093738
• Inchi： 1S/C17H24O4/c1-9-5-6-13(7-11(3)17(19)20)15-10(2)8-14(16(9)15)21-12(4)18/h7,9,13-14,16H,5-6,8H2,1-4H3,(H,19,20)/b11-7+/t9-,13+,14-,16+/m1/s1
• InChI Key： VBBXZFLAYWAXSK-HYJCDKNOSA-N
• SMILES： C(/[C@@H]1CC[C@@H](C)[C@H]2[C@@H](CC(=C12)C)OC(=O)C)=C(/C)\C(=O)O

Computed Properties

• Exact Mass: 292.16745924g/mol
• Monoisotopic Mass: 292.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.013 g/l) (25 º C),

Acetoxyvalerenic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on Acetoxyvalerenic Acid

Acetoxyvalerenic Acid (CAS No. 84638-55-1): A Comprehensive Overview of Its Chemistry, Biology, and Emerging Applications

Acetoxyvalerenic Acid, chemically designated as 5α-acetoxy-3β-hydroxy-urs-12-en-28-oic acid, is a naturally occurring triterpenoid compound with the molecular formula C₂₈H₄₆O₄ and a molecular weight of 480.7 g/mol. This compound is classified under the broader category of lupane derivatives, which are known for their diverse pharmacological properties. The CAS number 84638-55-1 uniquely identifies this substance in chemical databases, facilitating its accurate documentation and research applications.

The structural framework of Acetoxyvalerenic Acid consists of a tetracyclic triterpenoid backbone, specifically a lupane skeleton, which is further modified by the presence of hydroxyl and acetoxy functional groups. These modifications contribute to its unique chemical reactivity and biological interactions. The compound is primarily found in certain plant species, particularly those belonging to the genus *Asteraceae*, although synthetic routes have also been developed to facilitate its production for research and potential therapeutic applications.

Recent advancements in natural product chemistry have highlighted the significance of Acetoxyvalerenic Acid due to its promising biological activities. Studies have demonstrated its potential role as an anti-inflammatory agent, with mechanisms involving the modulation of cytokine production and inhibition of key inflammatory pathways such as NF-κB. The acetoxy group at the C-5 position and the hydroxyl group at the C-3 position are critical for these interactions, as they enable hydrogen bonding and other non-covalent interactions with biological targets.

In vitro studies have further elucidated the pharmacological profile of Acetoxyvalerenic Acid, revealing its efficacy in reducing oxidative stress by inhibiting enzymes like lipoxygenase and cyclooxygenase. These properties make it a candidate for therapeutic intervention in chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary research suggests that Acetoxyvalerenic Acid may possess neuroprotective qualities, potentially making it relevant in the context of neurodegenerative disorders like Alzheimer's disease.

The synthesis of Acetoxyvalerenic Acid has been optimized through various chemical methodologies, including fermentation-based processes using microbial strains that can metabolize precursor compounds into this triterpenoid. Chemical synthesis routes involve multi-step reactions starting from readily available lupane derivatives, where selective hydroxylations and acetylations are performed to achieve the desired structure. These synthetic approaches are crucial for ensuring a stable supply of the compound for both academic research and industrial applications.

From a biochemical perspective, the stereochemistry of Acetoxyvalerenic Acid plays a pivotal role in determining its biological activity. The absolute configuration at the C-3 and C-5 positions influences its interaction with enzymes and receptors, highlighting the importance of enantiopure forms for therapeutic use. Chiral resolution techniques have been employed to isolate enantiomerically pure samples, which are essential for high-throughput screening and structure-activity relationship studies.

The pharmacokinetic properties of Acetoxyvalerenic Acid have been investigated to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies indicate that it exhibits moderate oral bioavailability due to its lipophilicity and rapid metabolic clearance via Phase II conjugation pathways. These findings are critical for designing effective dosing regimens and formulation strategies to enhance therapeutic efficacy.

Emerging research in drug discovery has positioned Acetoxyvalerenic Acid as a scaffold for novel therapeutic agents. Its triterpenoid core can be modified through semi-synthetic approaches to develop derivatives with enhanced bioavailability or targeted mechanisms of action. For instance, structural analogs with altered functional groups have shown improved efficacy in preclinical models of inflammation and cancer prevention.

The role of Acetoxyvalerenic Acid in traditional medicine cannot be overlooked either. Indigenous communities have long utilized plants containing this compound for their therapeutic properties, particularly in treating inflammatory conditions and digestive disorders. Modern scientific exploration has validated many of these traditional uses, providing a bridge between ancient wisdom and contemporary pharmacology.

The analytical characterization of Acetoxyvalerenic Acid relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure accurate identification and quantification of the compound in natural extracts or synthetic samples. High-resolution NMR spectroscopy has been particularly valuable in confirming the structural integrity of isolated compounds.

Future directions in research on Acetoxyvalerenic Acid include exploring its potential as an adjuvant therapy alongside conventional treatments for chronic diseases. Combination studies are being designed to assess whether it can synergize with existing drugs to improve patient outcomes while minimizing side effects. Additionally, computational modeling approaches are being employed to predict new derivatives with optimized pharmacological profiles.

In conclusion, Acetoxyvalerenic Acid (CAS No. 84638-55-1) represents a significant compound in natural product chemistry with diverse biological activities and therapeutic potential. Its unique structural features, coupled with ongoing advancements in synthetic biology and drug development technologies, position it as a promising candidate for future medical applications. Continued research efforts will further elucidate its mechanisms of action and expand its utility across multiple therapeutic domains.